![molecular formula C21H26FN5O2 B6449440 5-fluoro-2-[4-(1-methylpiperidine-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one CAS No. 2549029-17-4](/img/structure/B6449440.png)
5-fluoro-2-[4-(1-methylpiperidine-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one
Description
5-fluoro-2-[4-(1-methylpiperidine-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C21H26FN5O2 and its molecular weight is 399.5 g/mol. The purity is usually 95%.
The exact mass of the compound 5-fluoro-2-[4-(1-methylpiperidine-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one is 399.20705325 g/mol and the complexity rating of the compound is 708. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-fluoro-2-[4-(1-methylpiperidine-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-fluoro-2-[4-(1-methylpiperidine-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Treatment of Renal Insufficiency
Gosogliptin has been used in trials studying the treatment of Chronic Renal Insufficiency . This condition, characterized by a gradual loss of kidney function over time, can lead to the buildup of waste products in the body. Gosogliptin’s potential role in treating this condition is being explored.
Dipeptidyl Peptidase 4 Inhibition
Gosogliptin acts on the Dipeptidyl Peptidase 4 (DPP-4) enzyme in humans . DPP-4 inhibitors are a class of medicines that are used to treat type 2 diabetes. They work by increasing the amount of insulin produced by the body and reducing the amount of glucose produced by the liver.
Potential Use in Suzuki–Miyaura Coupling
While not directly linked to Gosogliptin, the compound’s structure suggests potential use in Suzuki–Miyaura coupling . This is a type of palladium-catalyzed cross-coupling reaction used to synthesize carbon-carbon bonds. The process is mild, functional group tolerant, and uses environmentally benign organoboron reagents .
Synthesis of Benzoxazole Derivatives
The structure of Gosogliptin suggests it could potentially be used in the synthesis of benzoxazole derivatives . Benzoxazoles are a class of compounds with a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.
Hypoglycemia Management
Gosogliptin may have potential interactions with other drugs like Acarbose, which could increase the risk or severity of hypoglycemia . This suggests a potential application in managing blood sugar levels, particularly in patients with diabetes.
Research and Development
As an investigational compound, Gosogliptin is a subject of ongoing research and development . It’s being studied for its pharmacokinetics, toxicity, and potential adverse effects. This research could lead to new applications and a better understanding of the compound’s properties.
properties
IUPAC Name |
5-fluoro-2-[4-(1-methylpiperidine-3-carbonyl)piperazin-1-yl]-4-phenyl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26FN5O2/c1-25-9-5-8-16(14-25)20(29)26-10-12-27(13-11-26)21-23-18(17(22)19(28)24-21)15-6-3-2-4-7-15/h2-4,6-7,16H,5,8-14H2,1H3,(H,23,24,28) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFPWJEOWQLXZMR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC(C1)C(=O)N2CCN(CC2)C3=NC(=C(C(=O)N3)F)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26FN5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-fluoro-2-[4-(1-methylpiperidine-3-carbonyl)piperazin-1-yl]-4-phenyl-1H-pyrimidin-6-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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